Cas no 2679828-40-9 (rac-(1R,3S)-3-(2-acetamido-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-(2-acetamido-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2679828-40-9
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• CID: 5644144
• PubChem ID: 165907952
• Update Time: 2025-06-08

rac-(1R,3S)-3-(2-acetamido-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679828-40-9
• rac-(1R,3S)-3-(2-acetamido-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-28279630

• Inchi： 1S/C11H14N2O3S/c1-5(14)12-10-13-6(4-17-10)7-8(9(15)16)11(7,2)3/h4,7-8H,1-3H3,(H,15,16)(H,12,13,14)/t7-,8-/m1/s1
• InChI Key： YWJIINVNXABYLN-HTQZYQBOSA-N
• SMILES： S1C(NC(C)=O)=NC(=C1)[C@@H]1[C@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 254.07251349g/mol
• Monoisotopic Mass: 254.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on rac-(1R,3S)-3-(2-acetamido-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,3S)-3-(2-acetamido-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2679828-40-9)

Rac-(1R,3S)-3-(2-acetamido-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2679828-40-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of Rac-(1R,3S)-3-(2-acetamido-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is characterized by a cyclopropane ring substituted with various functional groups. The presence of the acetamido group and the thiazole ring contributes to its complex reactivity and potential biological interactions. The cyclopropane moiety, in particular, is known for its rigid three-membered ring structure, which can influence the conformation and binding affinity of the molecule to biological targets.

In recent years, there has been a surge in research focused on the development of cyclopropanecarboxylic acid derivatives as pharmacological intermediates. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific configuration of Rac-(1R,3S)-3-(2-acetamido-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, with its (1R,3S) stereocenter, makes it a particularly intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with disease progression. The thiazole ring, a common motif in many bioactive molecules, has been shown to interact with various enzymes and receptors. In particular, thiazole derivatives have been implicated in processes such as DNA synthesis and metabolic regulation. The acetamido group further enhances the molecule's potential by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.

Recent studies have begun to explore the pharmacokinetic properties of Rac-(1R,3S)-3-(2-acetamido-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preliminary data suggest that this compound exhibits favorable solubility characteristics and moderate metabolic stability, which are essential attributes for a viable drug candidate.

The synthesis of this compound presents unique challenges due to its complex stereochemistry. Achieving the correct configuration at both the (1R) and (3S) positions requires precise synthetic methodologies. Advances in asymmetric synthesis have enabled researchers to produce enantiomerically pure forms of this molecule more efficiently than ever before. These advancements are critical for ensuring that the biological activity observed is not influenced by impurities or alternative stereoisomers.

Investigations into the biological activity of Rac-(1R,3S)-3-(2-acetamido-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid have revealed several promising leads. In vitro studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and cancer cell proliferation. Additionally, its interaction with specific receptors has been explored as a potential therapeutic strategy for neurological disorders.

The development of novel drug candidates often involves collaboration between chemists and biologists to bridge the gap between molecular structure and biological function. The case of Rac-(1R,3S)-3-(2-acetamido-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid exemplifies this interdisciplinary approach. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential biological activity of new molecules before moving into costly and time-consuming experimental validation.

The future prospects for this compound are bright given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. As our understanding of disease mechanisms continues to evolve， so too will our ability to design molecules that target these processes with high specificity and efficacy.

In conclusion， Rac-(1R， 3S)-3-(2-acetamido-l， 3-thiazol-l4-yI)-Z， 22-dimethylcyclopropanecarboxylic acid (CAS No．26798Z8-Z0-Z9) represents a significant advancement in pharmaceutical chemistry． Its complex structure， coupled with promising biological activities， makes it a valuable asset in the search for new therapeutic agents． As research in this field progresses， we can expect to see further developments that will enhance our understanding of this compound's potential applications．